Cas no 2419-74-1 (1,4-Dichloro-2-butanol)

1,4-Dichloro-2-butanol (C₄H₈Cl₂O) is a chlorinated butanol derivative with applications in organic synthesis and intermediate chemical production. Its structure features two chlorine atoms at the 1 and 4 positions and a hydroxyl group at the 2 position, enabling reactivity in substitution and elimination reactions. This compound is valued for its role in synthesizing pharmaceuticals, agrochemicals, and specialty chemicals, where selective functionalization is required. The presence of both chlorine and hydroxyl groups offers versatility in further derivatization. It is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic processes.
1,4-Dichloro-2-butanol structure
1,4-Dichloro-2-butanol structure
Product Name:1,4-Dichloro-2-butanol
CAS No:2419-74-1
MF:C4H8Cl2O
MW:143.011719703674
MDL:MFCD00191343
CID:265949
PubChem ID:87568634
Update Time:2025-05-21

1,4-Dichloro-2-butanol Chemical and Physical Properties

Names and Identifiers

    • 1,4-DICHLORO-2-BUTANOL
    • dichlorobutanol
    • DI CHLORIDE NORMAL BUTANOL
    • 1,4-dichlorobutan-2-ol
    • 2-Butanol,1,4-dichloro-
    • 1,4-Dichlor-butan-2-ol
    • 1,4-dichloro-butan-2-ol
    • Chlormethyl-(2-chlor-aethyl)-carbinol
    • 2-Butanol, 1,4-dichloro-
    • CKNNDWZSFAPUJS-UHFFFAOYSA-N
    • 1,4-Dichloro-2-butanol #
    • 1,4-bis(chloranyl)butan-2-ol
    • Jsp004827
    • FCH1116503
    • D2194
    • A817141
    • FT-0606858
    • T70626
    • 1, 4-dichlorobutan-2-ol
    • CS-0314175
    • EINECS 219-339-2
    • CAA41974
    • MFCD00191343
    • 1,4-DICHLORO-2-BUTANOL, (+/-)-
    • UNII-1L7Q1Q553N
    • 2419-74-1
    • SCHEMBL135186
    • DTXSID00947007
    • 1L7Q1Q553N
    • AS-57748
    • AKOS015960395
    • NS00047307
    • SB84263
    • 1,4-DICHLORO-2-HYDROXYBUTANE
    • 1,4-Dichloro-2-butanol
    • MDL： MFCD00191343
    • Inchi： 1S/C4H8Cl2O/c5-2-1-4(7)3-6/h4,7H,1-3H2
    • InChI Key： CKNNDWZSFAPUJS-UHFFFAOYSA-N
    • SMILES： ClCC(CCCl)O

Computed Properties

  • Exact Mass: 141.99500
  • Monoisotopic Mass: 141.99522
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 40.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless transparent or light brown transparent liquid,
  • Density: 1,29 g/cm3
  • Boiling Point: 227.7 °C at 760 mmHg
  • Flash Point: 103.7 °C
  • Refractive Index: 1.4800 to 1.4830
  • PSA: 20.23000
  • LogP: 1.21500
  • Solubility: Soluble in ethanol, ether, benzene, insoluble in water

1,4-Dichloro-2-butanol Security Information

1,4-Dichloro-2-butanol Customs Data

  • HS CODE：2905590090
  • Customs Data：

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,4-Dichloro-2-butanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D437410-100mg
1,4-Dichloro-2-butanol
 2419-74-1
100mg
 $58.00 2023-05-18
TRC
D437410-500mg
1,4-Dichloro-2-butanol
 2419-74-1
500mg
 $133.00 2023-05-18
TRC
D437410-1g
1,4-Dichloro-2-butanol
 2419-74-1
1g
 $ 115.00 2022-06-05
Apollo Scientific
OR937831-1g
1,4-Dichloro-2-butanol
 2419-74-1 97%
1g
 £83.00 2025-02-20
Apollo Scientific
OR937831-5g
1,4-Dichloro-2-butanol
 2419-74-1 97%
5g
 £220.00 2025-02-20
Apollo Scientific
OR937831-10g
1,4-Dichloro-2-butanol
 2419-74-1 95%
10g
 £525.00 2023-09-02
abcr
AB141203-5 g
1,4-Dichloro-2-butanol, 95%; .
 2419-74-1 95%
5g
 €228.10 2023-05-09
abcr
AB141203-10 g
1,4-Dichloro-2-butanol, 95%; .
 2419-74-1 95%
10g
 €412.60 2023-05-09
abcr
AB141203-25 g
1,4-Dichloro-2-butanol, 95%; .
 2419-74-1 95%
25g
 €879.60 2023-05-09
TRC
D437410-2.5g
1,4-Dichloro-2-butanol
 2419-74-1
2.5g
 $305.00 2023-05-18

1,4-Dichloro-2-butanol Production Method

Production Method 1

9005-53-2 9005-53-2
2419-74-1 2419-74-1
615-67-8 615-67-8
52095-14-4 52095-14-4
51903-92-5 51903-92-5
108562-61-4 108562-61-4
85972-65-2 85972-65-2
95-88-5 95-88-5
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  5 min, pH 3.5 - 4
1.2 Reagents: Chlorine dioxide ;  60 min, 65 °C
Reference
Structural transformation of lignin from eucalyptus during chlorine dioxide bleaching
Qin, Chengrong; Huang, Lingzhi; Lv, Quanfeng; Nie, Shuangxi; Yao, Shuangquan, BioResources, 2019, 14(1), 1265-1278

1,4-Dichloro-2-butanol Raw materials

1,4-Dichloro-2-butanol Preparation Products

1,4-Dichloro-2-butanol Related Literature

2419-74-1 (1,4-Dichloro-2-butanol) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd